Cas no 2172254-64-5 (2-5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172254-64-5
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6204207
• PubChem ID: 165587277
• Update Time: 2025-10-30

2-5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598042
• 2172254-64-5

• Inchi： 1S/C10H18N4/c1-7(2)14-10(8-3-4-8)9(5-6-11)12-13-14/h7-8H,3-6,11H2,1-2H3
• InChI Key： XRCOPVKKQXBNTQ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=C(CCN)N=N1)C1CC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Professional Introduction to Compound with CAS No. 2172254-64-5 and Product Name: 2-5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

The compound identified by the CAS number 2172254-64-5 and the product name 2-5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropyl moiety and a triazole ring system in its framework suggests unique electronic and steric properties that may contribute to its biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazol-4-ylethan-1-amine moiety in this compound is particularly noteworthy, as it introduces a polar amine group that can interact with biological targets through hydrogen bonding. This feature is often exploited in drug design to enhance binding affinity and selectivity. The propan-2-yl substituent further modifies the electronic environment of the molecule, potentially influencing its pharmacokinetic profile.

The cyclopropyl group, a three-membered cyclic alkane, is known for its rigidity and ability to occupy space efficiently within biological macromolecules. This structural motif has been successfully incorporated into various drug candidates to improve metabolic stability and reduce systemic toxicity. In the context of this compound, the cyclopropyl ring may contribute to its binding interactions by providing a hydrophobic anchor point within the active site of a target protein or enzyme.

Current advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular modeling studies suggest that 2-5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This hypothesis is supported by preliminary experiments that indicate promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves the strategic functionalization of precursor molecules to introduce the desired heterocyclic and aliphatic moieties. Key synthetic steps include nucleophilic substitution reactions to form the triazole ring and alkylation reactions to incorporate the propan-2-yl group. The cyclopropyl moiety was introduced via a cyclization reaction, which highlights the synthetic versatility of this class of compounds.

In vitro studies have begun to elucidate the pharmacological profile of 2-(5-cyclopropyl)-1-(propan-x)-ylidene-H-[triazol-x]-ethanamidine, demonstrating potential therapeutic utility in modulating inflammatory processes. The compound's ability to interact with specific enzyme targets suggests it may serve as a lead structure for further optimization into a novel therapeutic agent. Researchers are particularly interested in exploring its effects on enzymes that play a role in pain signaling and autoimmune diseases.

The structural features of this compound also make it an attractive candidate for further derivatization. By modifying substituents such as the cyclopropyl group or introducing additional functional groups, chemists can fine-tune its biological activity and pharmacokinetic properties. For instance, replacing the propan-x group with other alkyl or aryl groups could alter binding affinity or metabolic stability without significantly compromising efficacy.

Recent publications have highlighted the growing interest in triazole-containing compounds due to their diverse biological activities and favorable pharmacological properties. The presence of both an amine and triazole moiety in this molecule positions it as a promising scaffold for drug discovery efforts targeting neurological disorders, infectious diseases, and metabolic conditions. The cyclopropyl substituent adds an additional layer of complexity that may enhance its specificity for certain biological targets.

As computational methods continue to evolve, so does our ability to predict and optimize molecular structures for therapeutic use. Advanced algorithms can now simulate complex molecular interactions with high precision, allowing researchers to design molecules like 2-(5-cyclopropyl)-1-(propan-x)-ylethanamidine with greater confidence. These tools are particularly valuable when dealing with complex molecules such as this one, where multiple functional groups must be integrated into a single framework while maintaining optimal biological activity.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Each discipline contributes unique expertise that is essential for advancing drug discovery efforts from bench research to clinical application. The study of compounds like 2172254–64–5 exemplifies this collaborative approach by integrating synthetic chemistry insights with computational modeling predictions and experimental validation.